(6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine

• IUPAC Name: (6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C13H12N4S/c1-8-10(9-5-3-2-4-6-9)11-12(17-14)15-7-16-13(11)18-8/h2-7H,14H2,1H3,(H,15,16,17)
• InChI Key: VZTWYXFUQDVILY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N=CN=C2S1)NN)C3=CC=CC=C3
• Molecular Formula: C13H12N4S
• Molecular Weight: 256.33 g/mol

Description

(6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine is a heterocyclic compound that features a thienopyrimidine core structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-aminothiophene derivatives with formamide and substituted benzaldehydes, followed by cyclization to form the thienopyrimidine core. The hydrazine moiety is then introduced through a reaction with hydrazine hydrate under reflux conditions.

Industrial Production Methods

Industrial production methods for (6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and process safety.

Chemical Reactions Analysis

Types of Reactions

(6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as alkyl halides, acyl chlorides, and sulfonyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxo derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

Chemistry

In chemistry, (6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound is investigated for its potential as a pharmacophore in drug design. Its ability to interact with various biological targets makes it a candidate for the development of new therapeutic agents.

Medicine

In medicinal chemistry, (6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine is studied for its potential anti-cancer, anti-inflammatory, and antimicrobial properties. Researchers are exploring its efficacy and safety in preclinical models.

Industry

In the industrial sector, this compound may be used in the development of new materials with specific properties, such as conductivity or fluorescence. Its versatility makes it a valuable component in material science research.

Mechanism of Action

The mechanism of action of (6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a therapeutic effect. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 4-[(6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid HCl
• 6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl 2-naphthyl ether
• 4-Chloro-6-methyl-5-phenylthieno[2,3-d]pyrimidine

Uniqueness

(6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-yl)hydrazine is unique due to its hydrazine moiety, which imparts distinct chemical reactivity and potential biological activity. This differentiates it from other thienopyrimidine derivatives that may lack this functional group.